- Enantioselective Bromo-oxycyclization of Silanol, Organic Letters, 2016, 18(1), 80-83
Cas no 944268-58-0 (1-(2-Bromo-3-methylphenyl)ethanone)
944268-58-0 structure
Product Name:1-(2-Bromo-3-methylphenyl)ethanone
CAS No:944268-58-0
MF:C9H9BrO
MW:213.071161985397
MDL:MFCD22573015
CID:1092892
Update Time:2024-10-25
1-(2-Bromo-3-methylphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromo-3-methylphenyl)ethanone
- KFBAJJMHDBXFIB-UHFFFAOYSA-N
- FCH2290455
- 1-(2-bromo-3-methylphenyl)ethan-1-one
- Ethanone, 1-(2-bromo-3-methylphenyl)-
- AX8284967
- 1-(2-Bromo-3-methylphenyl)ethanone (ACI)
-
- MDL: MFCD22573015
- Inchi: 1S/C9H9BrO/c1-6-4-3-5-8(7(2)11)9(6)10/h3-5H,1-2H3
- InChI Key: KFBAJJMHDBXFIB-UHFFFAOYSA-N
- SMILES: O=C(C)C1C(Br)=C(C)C=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 156
- Topological Polar Surface Area: 17.1
1-(2-Bromo-3-methylphenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN691-1g |
1-(2-Bromo-3-methylphenyl)ethanone |
944268-58-0 | 97+% | 1g |
2523.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN691-200mg |
1-(2-Bromo-3-methylphenyl)ethanone |
944268-58-0 | 97+% | 200mg |
1314.0CNY | 2021-07-17 | |
| Alichem | A019110332-5g |
1-(2-Bromo-3-methylphenyl)ethanone |
944268-58-0 | 95% | 5g |
$1075.35 | 2023-08-31 | |
| Alichem | A019110332-10g |
1-(2-Bromo-3-methylphenyl)ethanone |
944268-58-0 | 95% | 10g |
$1532.96 | 2023-08-31 | |
| Alichem | A019110332-25g |
1-(2-Bromo-3-methylphenyl)ethanone |
944268-58-0 | 95% | 25g |
$2503.79 | 2023-08-31 | |
| abcr | AB548123-1 g |
1-(2-Bromo-3-methylphenyl)ethanone; . |
944268-58-0 | 1g |
€704.70 | 2023-04-13 | ||
| eNovation Chemicals LLC | Y1200683-5g |
1-(2-Bromo-3-methylphenyl)ethanone |
944268-58-0 | 95% | 5g |
$1200 | 2024-07-23 | |
| abcr | AB548123-1g |
1-(2-Bromo-3-methylphenyl)ethanone; . |
944268-58-0 | 1g |
€266.70 | 2025-04-14 | ||
| Aaron | AR00IIUG-100mg |
1-(2-Bromo-3-methylphenyl)ethanone |
944268-58-0 | 98% | 100mg |
$91.00 | 2025-02-11 | |
| Aaron | AR00IIUG-250mg |
1-(2-Bromo-3-methylphenyl)ethanone |
944268-58-0 | 98% | 250mg |
$151.00 | 2025-02-11 |
1-(2-Bromo-3-methylphenyl)ethanone Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Diethyl ether ; 0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 2 h, rt
1.2 Catalysts: Cuprous iodide Solvents: Diethyl ether , Tetrahydrofuran ; rt → -78 °C; -78 °C → rt; 2 h, rt
1.2 Catalysts: Cuprous iodide Solvents: Diethyl ether , Tetrahydrofuran ; rt → -78 °C; -78 °C → rt; 2 h, rt
Reference
- Construction of axial chirality via palladium/chiral norbornene cooperative catalysis, Nature Catalysis, 2020, 3(9), 727-733
Production Method 3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 0 °C
Reference
- Annulative Morita-Baylis-Hillman reaction to synthesise chiral dibenzocycloheptanes, Chemical Communications (Cambridge, 2021, 57(73), 9260-9263
Production Method 4
Reaction Conditions
1.1 Reagents: Thionyl chloride ; 2 h, reflux; reflux → rt
1.2 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 0 °C; 2.5 h, rt; cooled
1.3 Solvents: Acetonitrile ; cooled; overnight, rt; 0 °C
1.4 Reagents: Sulfuric acid Solvents: Acetic acid , Water ; 3 h, reflux; reflux → rt
1.5 Reagents: Water ; cooled
1.2 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 0 °C; 2.5 h, rt; cooled
1.3 Solvents: Acetonitrile ; cooled; overnight, rt; 0 °C
1.4 Reagents: Sulfuric acid Solvents: Acetic acid , Water ; 3 h, reflux; reflux → rt
1.5 Reagents: Water ; cooled
Reference
- Preparation of phenylacetic acid derivatives as inhibitors of viral replication, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 15 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide ; 60 °C; 30 min, 95 °C; cooled
1.3 Reagents: Water
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide ; 60 °C; 30 min, 95 °C; cooled
1.3 Reagents: Water
Reference
- Preparation of 2-benzylimidazole derivatives as parasiticides, United States, , ,
1-(2-Bromo-3-methylphenyl)ethanone Raw materials
- Ethyl potassium malonate
- 1-(2-Amino-3-methylphenyl)ethanone
- Methylmagnesium Chloride (3M in THF)
- 2-Bromo-3-methylbenzoic acid
- 2-Bromo-3-methylbenzaldehyde
1-(2-Bromo-3-methylphenyl)ethanone Preparation Products
1-(2-Bromo-3-methylphenyl)ethanone Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
944268-58-0 (1-(2-Bromo-3-methylphenyl)ethanone) Related Products
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- 37074-40-1(1-(4-Bromo-3-methylphenyl)ethanone)
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